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Cat. No.: B1200467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the foundational research on

Promethium-145 (Pm-145), a radioisotope of the lanthanide series. The information presented

herein is compiled from early research papers, focusing on the initial production, separation,

and characterization of this historically significant radionuclide. This document is intended to

serve as a detailed resource for researchers, scientists, and professionals in drug development

who are interested in the fundamental properties and historical context of Promethium-145.

Core Properties of Promethium-145
Promethium-145 is the most stable isotope of promethium, an element that lacks any stable

isotopes.[1][2][3] Its discovery and characterization in the mid-20th century were significant

achievements in radiochemistry. The key physical and decay characteristics of Promethium-
145, as determined in early research, are summarized below.
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Property Value Reference

Half-life 17.7 years [1][2][4]

Primary Decay Mode Electron Capture (>99%) [1][3]

Secondary Decay Mode Alpha Decay (2.8 x 10⁻⁵ %) [1]

Decay Product (EC) Neodymium-145 (¹⁴⁵Nd) [1][3]

Decay Product (α) Praseodymium-141 (¹⁴¹Pr) [1]

Atomic Number 61 [5]

Atomic Mass ~145 amu [5]

Experimental Protocols in Early Research
The initial production and isolation of Promethium-145 were pioneering efforts that laid the

groundwork for future radiopharmaceutical research. The following sections detail the

methodologies employed in these early studies.

Production of Promethium-145 via Neutron Irradiation of
Neodymium
The first successful production of promethium was achieved at the Clinton Laboratories (now

Oak Ridge National Laboratory) in 1945.[1][6] While much of the early work focused on

promethium isotopes from uranium fission, the production of Pm-145 was also explored

through the neutron bombardment of neodymium.[5]

Irradiation Protocol:

Target Material: Highly enriched Neodymium-146 (¹⁴⁶Nd) oxide was a common target

material in later, more refined production efforts.[7] Early research likely used naturally

occurring neodymium, which contains ¹⁴⁴Nd.

Irradiation Source: High-flux nuclear reactors were utilized to provide a sufficient neutron flux

for the (n,γ) reaction.[7][8]
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Nuclear Reaction: The primary reaction for the production of Promethium-145 is the capture

of a neutron by a Neodymium-144 nucleus, followed by beta decay. The specific early

experimental parameters such as neutron flux, irradiation duration, and target mass are not

readily available in publicly accessible documents.

Separation and Purification by Ion-Exchange
Chromatography
A critical step in the identification of promethium was its separation from other rare earth

elements. The development of ion-exchange chromatography was instrumental in this

achievement.[9]

Ion-Exchange Chromatography Protocol:

Resin: Early experiments utilized cation-exchange resins, such as Dowex 50.

Eluting Agent: A solution of ethylenediaminetetraacetic acid (EDTA) was a key component of

the eluent.

Procedure: The mixture of rare earth elements, including the newly formed promethium, was

adsorbed onto the top of the ion-exchange column. The differential affinities of the rare earth

ions for the resin and the chelating agent in the eluent allowed for their separation as they

moved down the column. While specific parameters like column dimensions, resin particle

size, eluent concentration, pH, and flow rates from the earliest experiments are not detailed

in the available literature, later work on rare earth separation provides insights into the

general methodology.

Visualizing Early Promethium-145 Research
Workflows
The following diagrams, generated using the DOT language, illustrate the key processes in the

early research of Promethium-145.
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Caption: Production pathway of Promethium-145 from a Neodymium-144 target.

Electron Capture (>99%) Alpha Decay (2.8 x 10⁻⁵ %)

Promethium-145 (¹⁴⁵Pm)
Half-life: 17.7 years

Neodymium-145 (¹⁴⁵Nd)
(Stable)

e⁻ capture

Praseodymium-141 (¹⁴¹Pr)
(Stable)

α decay

Click to download full resolution via product page

Caption: Decay scheme of Promethium-145.
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Caption: Experimental workflow for the separation of Promethium-145.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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